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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313

Ensuring the safe and compliant disposal of laboratory reagents is paramount for maintaining a
secure research environment and adhering to regulatory standards. This guide provides
detailed procedures for the proper disposal of BODIPY™ 558/568 C12, a fluorescent fatty acid
analog commonly used for lipid droplet analysis.

Safety and Hazard Assessment

According to the Safety Data Sheet (SDS), BODIPY™ 558/568 C12 is not classified as a
hazardous substance under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[1] However, it is designated as a water hazard class 1, indicating it is
slightly hazardous to aquatic environments.[1] Therefore, large quantities or undiluted product
should be prevented from entering groundwater, watercourses, or sewage systems.[1]

For personal protection, standard laboratory practices should be followed. While no special
measures are required for handling, it is the user's responsibility to establish appropriate
methods for personal protection based on their specific conditions of use.[1]

Quantitative Safety Data Summary:
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Hazard Classification

System Rating Interpretation

NFPA Ratings Health: 0, Fire: 0, Reactivity: O Minimal Hazard[1]
HMIS-Ratings Health: O, Fire: O, Reactivity: 0 Minimal Hazard[1]

GHS Hazard Class Not Classified Not considered hazardous|[1]
Water Hazard Class 1 (Self-assessment) Slightly hazardous for water[1]

Step-by-Step Disposal Protocol

The recommended disposal method for BODIPY™ 558/568 C12 depends on the quantity of
waste.

For Small Quantities:

o Assessment: Identify if the waste material containing BODIPY™ 558/568 C12 is a small
quantity.

e Disposal: The SDS from Cayman Chemical suggests that smaller quantities can be disposed
of with household waste.[1] However, it is crucial to consult and adhere to your institution's
specific guidelines for laboratory waste, which may have stricter requirements.

e Logistics: If permitted by your institution, dispose of the small quantity in the appropriate
general waste stream.

For Large Quantities or Undiluted Product:
o Containment: Ensure the material is in a suitable, sealed container to prevent leakage.

o Waste Stream: Do not dispose of large quantities or undiluted product in general waste or
down the drain.[1] This material should be treated as chemical waste.

o Labeling: Clearly label the waste container with the contents, including the name "BODIPY ™
558/568 C12" and any solvents used.
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o Collection: Arrange for collection by your institution's environmental health and safety (EHS)
department or a licensed chemical waste disposal service. Follow all institutional and local
regulations for hazardous waste disposal.

Disposal of Contaminated Packaging:

o Decontamination: If possible and safe, rinse the empty container with a suitable solvent (e.qg.,
DMSO, dimethylformamide, ethanol) to remove residual dye. The rinsate should be collected
and disposed of as chemical waste.

o Disposal of Uncleaned Packaging: If the packaging cannot be decontaminated, it must be
disposed of according to official regulations for chemical waste.[1] Consult your EHS
department for the proper procedure.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of
BODIPY™ 558/568 C12.
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Caption: Disposal workflow for BODIPY 558/568 C12.
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Experimental Protocols Cited

This document is based on safety and disposal information and does not cite specific
experimental protocols for the use of BODIPY™ 558/568 C12. For protocols on its application
in live-cell imaging and monitoring lipid droplet dynamics, please refer to relevant research
articles and technical datasheets provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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